(2,2-Dichloro-3,3-dimethylcyclopropyl)methyl thiocyanate

• CAS RN: 88438-18-0
• Molecular Formula: C7H9Cl2NS
• Molecular Weight: 210.12 g/mol
• IUPAC Name: (2,2-dichloro-3,3-dimethylcyclopropyl)methyl thiocyanate
• InChI: InChI=1S/C7H9Cl2NS/c1-6(2)5(3-11-4-10)7(6,8)9/h5H,3H2,1-2H3
• InChI Key: PZOQZKTYAZMUQD-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C1(Cl)Cl)CSC#N)C

Description

(2,2-Dichloro-3,3-dimethylcyclopropyl)methyl thiocyanate is a useful research compound. Its molecular formula is C7H9Cl2NS and its molecular weight is 210.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.87 g of 2,2-dichloro-3,3-dimethyl-1-chloromethylcyclopropane and 1.0 g of potassium thiocyanate were suspended in 20 ml of ethanol, and the suspension was refluxed for 12 hours. Ethanol was evaporated, and 20 ml of water was added. The mixture was extracted with toluene. The toluene layer was washed with water and dried over sodium sulfate. The toluene was then evaporated under reduced pressure to give 1.80 g of 2,2-dichloro-3,3-dimethylcyclopropylmethyl thiocyanate, the desired compound shown above. The boiling point of the product was 115° C. at 200 mmHg.